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Compound of Interest

Compound Name: Mesotocin

Cat. No.: B1516673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vitro and in vivo effects of

Mesotocin and its analogs. Mesotocin, the avian, reptilian, and amphibian homolog of

oxytocin, plays a crucial role in regulating a wide array of social behaviors, including affiliation,

aggression, and parental care.[1][2][3][4][5] Understanding the pharmacological properties of

Mesotocin analogs is essential for developing novel therapeutics targeting social and

behavioral disorders.

In Vitro Effects: Receptor Binding and Cellular
Signaling
The in vitro activity of Mesotocin analogs is primarily determined by their binding affinity to the

Mesotocin receptor (MTR) and their ability to initiate downstream signaling cascades. The

MTR is a G-protein coupled receptor that predominantly signals through the Gαq/11 pathway,

leading to the activation of phospholipase C and subsequent mobilization of intracellular

calcium.[6][7] It can also couple to the Gαi/o pathway, resulting in the inhibition of adenylyl

cyclase.[7]
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While comprehensive data on a wide range of synthetic Mesotocin analogs is limited, studies

on native peptides and oxytocin analogs provide valuable insights into the structure-activity

relationships.

Peptide Receptor Species
Binding
Affinity (Kd/Ki)

Citation(s)

Mesotocin
Mesotocin

Receptor
Hen (Kidney)

Kd: 0.08 nM

(high affinity),

0.87 nM (low

affinity)

[8]

Mesotocin
Mesotocin

Receptor
Toad (Bladder)

Highest relative

affinity
[6][9]

Vasotocin
Mesotocin

Receptor
Toad (Bladder)

Lower affinity

than Mesotocin
[6][9]

Oxytocin
Mesotocin

Receptor
Toad (Bladder)

Lower affinity

than Mesotocin
[6][9]

Vasopressin
Mesotocin

Receptor
Toad (Bladder)

Lower affinity

than

Oxytocin/Vasotoc

in

[6][9]

Isotocin
Mesotocin

Receptor
Toad (Bladder)

Lower affinity

than Vasopressin
[6][9]

Oxytocin
Oxytocin

Receptor
Hamster (Brain) Ki: 4.28 nM [10]

Arginine

Vasopressin

Oxytocin

Receptor
Hamster (Brain) Ki: 36.1 nM [10]

Manning

Compound

(V1aR

antagonist)

Oxytocin

Receptor
Hamster (Brain) Ki: 213.8 nM [10]

Note: A lower Kd or Ki value indicates a higher binding affinity.
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Based on the extensive research on oxytocin analogs, it can be predicted that modifications to

the Mesotocin structure, particularly at the N-terminus and in the cyclic core, will significantly

impact receptor binding and functional activity.

In Vivo Effects: Behavioral and Physiological
Responses
In vivo studies have primarily focused on the behavioral effects of centrally administered

Mesotocin in avian species. These studies have demonstrated the peptide's significant role in

modulating social behaviors.

Comparative Behavioral Effects of Mesotocin and
Vasotocin
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Peptide Species Dose/Route
Key
Behavioral
Effects

Citation(s)

Mesotocin Common Waxbill Intramuscular

Decreased

movement,

feeding, and

allopreening.

[1][4]

Mesotocin Zebra Finch
Intracerebroventr

icular

No significant

effect on

aggression.

[4]

Mesotocin Pinyon Jay Intranasal

Did not

significantly

influence same-

sex social bond

formation or

maintenance at

the tested doses.

[6]

Vasotocin Zebra Finch
Intracerebroventr

icular

Dose-dependent

facilitation of

aggression.

[4]

Mesotocin Chick Intracranial

Higher hen

preference

scores in socially

predisposed

chicks; no effect

on locomotor

activity.

[2]

Vasotocin Chick Intracranial Hypoactivity. [2]

Experimental Protocols
Detailed methodologies are crucial for the accurate assessment and comparison of Mesotocin
analogs. Below are protocols for key in vitro assays.
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Radioligand Receptor Binding Assay
This assay is used to determine the binding affinity (Ki) of a test compound for the Mesotocin
receptor.

1. Membrane Preparation:

Culture cells expressing the Mesotocin receptor (e.g., HEK293 or CHO cells).

Harvest cells and homogenize in a suitable buffer.

Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

Centrifuge the supernatant at high speed to pellet the cell membranes.

Wash the membrane pellet and resuspend in assay buffer. Determine protein concentration.

2. Competition Binding Assay:

In a 96-well plate, add a fixed concentration of a radiolabeled ligand (e.g., [125I]Mesotocin)

to each well.

Add increasing concentrations of the unlabeled test compound (Mesotocin analog).

Add the prepared cell membranes to initiate the binding reaction.

Incubate to allow the binding to reach equilibrium.

Terminate the reaction by rapid filtration through glass fiber filters to separate bound and free

radioligand.

Wash the filters with ice-cold buffer.

Measure the radioactivity retained on the filters using a scintillation counter.

3. Data Analysis:

Plot the percentage of specific binding against the logarithm of the test compound

concentration.
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Fit the data to a one-site competition model to determine the IC50 value.

Calculate the Ki value using the Cheng-Prusoff equation.

Intracellular Calcium Mobilization Assay
This functional assay measures the potency (EC50) of a Mesotocin analog to stimulate the

Gαq/11 pathway.

1. Cell Preparation:

Plate cells expressing the Mesotocin receptor in a 96-well, black-walled, clear-bottom plate.

Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

2. Agonist Stimulation:

Add varying concentrations of the Mesotocin analog to the wells.

Measure the fluorescence intensity over time using a fluorescence plate reader.

3. Data Analysis:

Plot the change in fluorescence (indicating intracellular calcium concentration) against the

logarithm of the agonist concentration.

Fit the data to a sigmoidal dose-response curve to determine the EC50 value.
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Click to download full resolution via product page

Caption: Mesotocin receptor Gαq/11 signaling pathway.

Experimental Workflow for Radioligand Binding Assay
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Caption: Workflow for a competitive radioligand binding assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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